Cas no 919021-26-4 ([4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine)

• Product Name: [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine
• CAS No: 919021-26-4
• MF: C₁₄H₂₃N₃O
• MW: 249.35192322731
• CID: 4719745
• PubChem ID: 16642844
• Update Time: 2025-06-12

[4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine Chemical and Physical Properties

Names and Identifiers

• [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine
• 4-[2-amino-1-(morpholin-4-yl)ethyl]-N,N-dimethylaniline
• SBB076515
• BB 0218679
• [4-(2-amino-1-morpholin-4-ylethyl)phenyl]dimethylamine
• N-[4-(2-AMINO-1-MORPHOLIN-4-YLETHYL)PHENYL]-N,N-DIMETHYLAMINE
• AKOS000143358
• 4-(2-amino-1-morpholin-4-ylethyl)-N,N-dimethylaniline
• MFCD08686832
• AKOS016046115
• 919021-26-4

• Inchi： 1S/C14H23N3O/c1-16(2)13-5-3-12(4-6-13)14(11-15)17-7-9-18-10-8-17/h3-6,14H,7-11,15H2,1-2H3
• InChI Key： SBMPCTJRUNJPHO-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C(CN)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 249.184112366g/mol
• Monoisotopic Mass: 249.184112366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.7
• XLogP3: 0.6

Additional information on [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine

Chemical Profile of [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine (CAS No. 919021-26-4)

The compound [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine, identified by its CAS number 919021-26-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a phenyl ring substituted with a morpholine moiety and an amino group at the para position creates a unique chemical scaffold that may contribute to its pharmacological activity.

In recent years, the exploration of novel amine derivatives has been a focal point in the quest for effective therapeutic agents. The structural motif of [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine exhibits features that are often associated with molecules exhibiting biological activity. Specifically, the morpholine ring is known for its ability to enhance solubility and bioavailability, while the dimethylamine substituent can influence the compound's interactions with biological targets. These attributes make it a promising candidate for further investigation in drug discovery.

Current research in the field of chemical biology has highlighted the importance of understanding the three-dimensional structure and conformational dynamics of molecules to predict their biological behavior. Computational modeling and molecular dynamics simulations have been instrumental in elucidating these properties. For instance, studies on similar amine derivatives have demonstrated that the orientation of functional groups relative to each other can significantly impact binding affinity and efficacy. This underscores the need for a comprehensive structural analysis of [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine.

One of the most intriguing aspects of this compound is its potential role as an intermediate in synthesizing more complex pharmacophores. The combination of a phenyl ring with an amino and morpholine-substituted ethyl chain suggests that it could serve as a versatile building block for designing molecules with tailored properties. This versatility is particularly valuable in medicinal chemistry, where the ability to modify specific regions of a molecule can fine-tune its biological activity.

The synthesis of [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These methods not only enhance reaction efficiency but also minimize unwanted byproducts, making the process more sustainable and scalable.

In terms of pharmacological potential, preliminary studies on structurally related compounds have shown promising results in various therapeutic areas. For example, derivatives featuring similar morpholine and amine functionalities have been investigated for their anti-inflammatory and analgesic properties. While no definitive data is available for [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine at this stage, these findings suggest that it may exhibit comparable or even enhanced biological activity.

The development of novel drug candidates is often accompanied by rigorous testing to assess their safety and efficacy. In vitro assays are typically performed first to evaluate interactions with biological targets such as enzymes and receptors. These assays provide critical insights into the compound's mechanism of action and potential side effects. Subsequent in vivo studies further validate these findings by examining the compound's behavior in living organisms.

The role of computational chemistry in modern drug discovery cannot be overstated. Molecular modeling tools have revolutionized the way researchers approach synthetic planning and pharmacological evaluation. By predicting how a molecule will behave before it is synthesized, these tools save time and resources while increasing the likelihood of success. For [4-(2-Amino-1-morpholin-4-yl-ethyl)-phenyl]-dimethyl-amine, computational studies are essential for understanding its interactions with potential targets and optimizing its design.

The future prospects for this compound are promising, given its unique structural features and potential biological relevance. Ongoing research aims to explore its pharmacological profile further through both experimental and computational approaches. Collaborative efforts between synthetic chemists, biologists, and computer scientists will be crucial in unlocking its full therapeutic potential.

In conclusion, [4-(2-Amino-1-morpholin-4-yiethyl)-phenyl]-dimethylamine (CAS No. 91902126) stands out as a significant compound in pharmaceutical chemistry due to its intricate structure and potential applications in drug development. Its synthesis presents challenges that require advanced chemical techniques, while its pharmacological properties remain an area of active investigation. As research progresses, this molecule is poised to contribute valuable insights into the development of novel therapeutic agents.